Cas no 2169417-77-8 (7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one)

• Product Name: 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one
• CAS No: 2169417-77-8
• MF: C₁₄H₁₅FO
• MW: 218.266707658768
• CID: 6368823
• PubChem ID: 165881276
• Update Time: 2025-05-20

7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one
• 2169417-77-8
• EN300-1458187
• 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spiro[cyclobutane-1,1'-naphthalene]-4'-one

• Inchi： 1S/C14H15FO/c1-9-7-10(15)8-11-13(9)12(16)3-6-14(11)4-2-5-14/h7-8H,2-6H2,1H3
• InChI Key： QSALWEYMTQUJLM-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2C(CCC3(C=2C=1)CCC3)=O

Computed Properties

• Exact Mass: 218.110693260g/mol
• Monoisotopic Mass: 218.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one

Introduction to 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one (CAS No. 2169417-77-8)

7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one (CAS No. 2169417-77-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The introduction of a fluorine atom and a methyl group at specific positions in the molecule imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one is characterized by a spirocyclic framework with a cyclobutane ring fused to a naphthalene ring. The presence of the fluorine atom at the 7' position and the methyl group at the 5' position introduces steric and electronic effects that can influence the compound's reactivity and biological activity. These modifications can enhance the compound's lipophilicity, metabolic stability, and binding affinity to target proteins, which are crucial factors in drug design.

Recent studies have highlighted the potential of 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds with anti-inflammatory properties can be used to treat a wide range of diseases, including arthritis, asthma, and inflammatory bowel disease. Preliminary studies have shown that 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one can inhibit key inflammatory mediators such as prostaglandins and cytokines, suggesting its potential as an effective anti-inflammatory agent.

Another area of interest is the compound's potential as an anticancer agent. Cancer is a leading cause of mortality worldwide, and there is an urgent need for new and effective therapeutic options. Research has shown that 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one can induce apoptosis in cancer cells through multiple mechanisms, including the modulation of cell cycle progression and the inhibition of angiogenesis. These findings suggest that the compound may have broad-spectrum antitumor activity and could be further developed as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive loss of neuronal function and structure. Compounds with neuroprotective properties can slow down or halt disease progression by protecting neurons from damage. Studies have shown that 7'-fluoro-5'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one can reduce oxidative stress and prevent neuronal cell death, making it a promising candidate for the treatment of neurodegenerative diseases.

The pharmacokinetic properties of 7'-fluoro-5'-methyl-3',4 '-dihydro -2'H -spirocyclobutane -1 , 1' -naphthalene -4' -one have also been studied extensively. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing drug dosing regimens and predicting potential side effects. Research has shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, stable plasma concentrations, and low toxicity. These properties make it suitable for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 7 '-fluoro -5' -methyl -3' , 4' -dihydro -2'H -spirocyclobutane -1 , 1' -naphthalene -4' -one in various therapeutic settings. Early results from phase I trials have demonstrated that the compound is well-tolerated by patients with minimal adverse effects. Phase II trials are planned to assess its efficacy in treating specific conditions such as chronic inflammation and cancer.

In conclusion, 7 '-fluoro -5' -methyl -3' , 4' -dihydro -2'H -spirocyclobutane -1 , 1' -naphthalene -4' -one (CAS No . 2169417 -77 -8) is a promising compound with diverse therapeutic potential . Its unique chemical structure , combined with favorable pharmacokinetic properties , makes it an attractive candidate for further development in medicinal chemistry . Ongoing research continues to uncover new applications for this compound , highlighting its importance in advancing our understanding of spirocyclic compounds in drug discovery .